Cas no 1415719-30-0 (Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate)

• Product Name: Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate
• CAS No: 1415719-30-0
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• MDL: MFCD22689503
• CID: 4698965
• Update Time: 2025-10-29

Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate
• T5527
• 4-pyridinecarboxylic acid, 2-(4-formyl-2-methoxyphenoxy)-, ethyl ester
• Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate

• MDL： MFCD22689503
• Inchi： 1S/C16H15NO5/c1-3-21-16(19)12-6-7-17-15(9-12)22-13-5-4-11(10-18)8-14(13)20-2/h4-10H,3H2,1-2H3
• InChI Key： VYFFFXURGTZESK-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)OCC)C=CN=1)C1C=CC(C=O)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 376
• Topological Polar Surface Area: 74.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 456.0±45.0 °C at 760 mmHg
• Flash Point: 229.6±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate

Ethyl 2-(4-Formyl-2-Methoxyphenoxy)isonicotinate (CAS No. 1415719-30-0): An Overview of Its Structure, Properties, and Applications

Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate (CAS No. 1415719-30-0) is a versatile compound with significant potential in various fields, including pharmaceuticals, organic synthesis, and materials science. This comprehensive overview aims to provide a detailed understanding of its chemical structure, physical properties, and potential applications, drawing on the latest research findings.

Chemical Structure and Synthesis

The molecular formula of Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate is C₁₇H₁₆N₂O₄, and its molecular weight is approximately 308.32 g/mol. The compound features a unique combination of functional groups, including an ester group, a formyl group, and a methoxy group, which contribute to its chemical reactivity and biological activity. The synthesis of this compound typically involves the reaction of 4-formyl-2-methoxyphenol with ethyl isonicotinate in the presence of a suitable coupling agent, such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl).

Physical Properties

Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate is a white to off-white crystalline solid at room temperature. It has a melting point in the range of 85-87°C and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's solubility in water is limited, which can be advantageous in certain applications where controlled release or targeted delivery is desired.

Spectroscopic Analysis

The spectroscopic properties of Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate have been extensively studied using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). The ¹H NMR spectrum shows characteristic signals for the aromatic protons, methoxy protons, and the formyl proton. The IR spectrum exhibits strong absorption bands corresponding to the C=O stretch of the formyl group and the C-O stretch of the methoxy group. Mass spectrometry confirms the molecular weight and provides insights into possible fragmentation pathways.

Biological Activity and Potential Applications

Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate has shown promising biological activity in several areas. Recent studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, it has been investigated for its antioxidant properties, which are attributed to the presence of the methoxy group and the formyl group. These properties make it a candidate for use in developing new drugs for treating inflammatory diseases and oxidative stress-related conditions.

In the field of materials science, Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate has been explored for its use in polymer synthesis. Its functional groups can be utilized to create novel polymers with tailored properties, such as improved thermal stability or enhanced mechanical strength. This versatility opens up opportunities for applications in coatings, adhesives, and other advanced materials.

Safety Considerations and Handling

While Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid potential health risks. Standard laboratory safety protocols should be followed when working with this compound, including the use of personal protective equipment (PPE) such as gloves and safety goggles. Proper storage conditions should also be maintained to ensure stability and prevent degradation.

Conclusion

Ethyl 2-(4-formyl-2-methoxyphenoxy)isonicotinate (CAS No. 1415719-30-0) is a multifaceted compound with a rich chemical structure that offers numerous possibilities for research and application. Its unique combination of functional groups makes it an attractive candidate for pharmaceutical development, organic synthesis, and materials science. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its potential impact on various industries.